LOX-1

Target Description

LOX-1 (Lectin-like oxidized LDL receptor-1), also known as OLR1, is a transmembrane glycoprotein primarily expressed on endothelial cells, macrophages, and smooth muscle cells. It is the major receptor for oxidized low-density lipoprotein (oxLDL), playing a critical role in the pathogenesis of atherosclerosis, inflammation, and cardiovascular diseases. LOX-1 activation mediates endothelial dysfunction, foam cell formation, and plaque instability, making it a promising therapeutic target for cardiometabolic disorders.